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Compound of Interest

Compound Name: 2,3-Dimethyl-1-nitronaphthalene

Cat. No.: B1604599 Get Quote

Application Notes and Protocols for 2,3-Dimethyl-1-
nitronaphthalene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides guidance on the safe handling and disposal of 2,3-
Dimethyl-1-nitronaphthalene. It is intended for use by trained professionals in a laboratory

setting. All users should consult the specific Safety Data Sheet (SDS) for the product they are

using and adhere to all institutional and regulatory safety protocols. The information on hazards

and toxicity is based on data for structurally related compounds, such as 1-nitronaphthalene

and 2-methyl-1-nitronaphthalene, and should be considered as a guide in the absence of a

specific SDS for 2,3-Dimethyl-1-nitronaphthalene.

Hazard Identification and Classification
2,3-Dimethyl-1-nitronaphthalene is a nitrated polycyclic aromatic hydrocarbon. While specific

data for this compound is limited, the hazard profile can be inferred from closely related

nitronaphthalene derivatives. The primary hazards are associated with its flammability and

toxicity.

1.1 GHS Classification (Inferred)

The following GHS classification is based on data for 1-nitronaphthalene and should be treated

as a potential classification for 2,3-Dimethyl-1-nitronaphthalene.
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Hazard Class Category Hazard Statement Pictogram

Flammable Solids Category 2
H228: Flammable

solid[1][2][3]
🔥

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed[1][3]
☠️

Aquatic Hazard

(Acute)
Category 2

H401: Toxic to aquatic

life[2]
🐠

Aquatic Hazard

(Chronic)
Category 2

H411: Toxic to aquatic

life with long lasting

effects[2]

🐠

Signal Word: Danger[1][3]

Toxicological and Physical Data Summary
The toxicological properties of 2,3-Dimethyl-1-nitronaphthalene have not been fully

investigated.[4] However, related compounds are known to be toxic. Absorption into the body

may lead to the formation of methemoglobin, causing cyanosis.[2]

2.1 Toxicological Data (for related compounds)

Compound CAS No. Route Species Value

1-

Nitronaphthalene
86-57-7 Oral LD50 Rat 120 mg/kg[1]

1-

Nitronaphthalene
86-57-7

Intraperitoneal

LD50
Mouse 86 mg/kg[1]

2.2 Physical and Chemical Properties (for related compounds)
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Property Value (1-Nitronaphthalene)
Value (2,3-
Dimethylnaphthalene)

Molecular Formula C₁₀H₇NO₂ C₁₂H₁₂

Molecular Weight 173.17 g/mol [1][2] 156.22 g/mol

Appearance Light yellow solid[1]
White to off-white powder

solid[5]

Melting Point 53 - 57 °C[1][3] 102 - 104 °C[5]

Boiling Point 304 °C[1][3] 269 °C[5]

Flash Point 164 °C (closed cup)[1][3] No information available

Water Solubility 9.2 mg/L[1] Insoluble

Log P (octanol/water) 3.19[1] No data available

Experimental Protocols
3.1 Personal Protective Equipment (PPE)

Adequate PPE is mandatory to prevent skin contact, eye exposure, and inhalation.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Eye protection

should comply with OSHA regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[1][3]

Skin and Body Protection: Wear an impervious, flame-retardant antistatic protective clothing

and a lab coat.[1][2] Ensure safety showers and eyewash stations are readily accessible.[4]

[6]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[6] All work with the solid compound should

be performed in a certified chemical fume hood.[7][8]
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3.2 Safe Handling Protocol

Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.

Read and understand the Safety Data Sheet (SDS) for the compound and any other

chemicals being used.[9]

Work Area: Designate a specific area within the fume hood for handling 2,3-Dimethyl-1-
nitronaphthalene. Keep the area clean and free of clutter.

Handling:

Avoid all contact with skin and eyes.[1][3]

Avoid the formation and inhalation of dust and aerosols.[1][3][8]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][2]

[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Take measures to prevent the buildup of electrostatic charge.[3]

Do not eat, drink, or smoke in the work area.[2]

Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[4][7] Clean the work area and decontaminate any surfaces that may have come

into contact with the chemical.

3.3 Storage Protocol

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Location: Store at room temperature in an appropriate cabinet for flammable solids.[1]

Incompatibilities: Store away from strong oxidizing agents.[1][5][6]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.
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3.4 Accidental Release (Spill) Protocol

Immediate Actions:

Evacuate non-essential personnel from the area.[3]

Remove all sources of ignition.[1][3]

Ensure adequate ventilation.

Containment and Cleanup (for a small spill):

Wear the full PPE as described in section 3.1.

Do not create dust.[1]

Carefully sweep or vacuum up the material using an electrically protected vacuum cleaner

and place it into a suitable, closed, and labeled container for disposal.[3][4]

Avoid flushing into surface water or the sanitary sewer system.[6]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Reporting: Report the incident to the laboratory supervisor and environmental health and

safety (EHS) office.

3.5 Disposal Protocol

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete classification.[6]

Waste Collection:

Collect waste 2,3-Dimethyl-1-nitronaphthalene and any contaminated materials (e.g.,

gloves, paper towels) in a dedicated, sealed, and properly labeled hazardous waste

container.
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Do not mix with other waste streams unless specifically instructed to do so by your

institution's EHS office.

Disposal Method:

Contact a licensed professional waste disposal service to dispose of this material.[1]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[10]

3.6 First Aid Procedures

If Swallowed: Immediately call a POISON CENTER or doctor.[3] Do NOT induce vomiting.

Rinse mouth with water. Never give anything by mouth to an unconscious person.[3][4]

In Case of Skin Contact: Take victim immediately to the hospital.[3] Wash off with soap and

plenty of water. Remove contaminated clothing and shoes.[4]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[4][5]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Visualized Workflows
The following diagrams illustrate key safety workflows for handling 2,3-Dimethyl-1-
nitronaphthalene.
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Start: Prepare for Handling

Review SDS and Protocols

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Chemical Fume Hood Function

Handling in Fume Hood

Weigh Compound

Perform Experiment

Post-Handling Procedures

Decontaminate Work Area

Segregate and Store Waste

Remove PPE Correctly

Wash Hands Thoroughly

End
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Spill Occurs

Evacuate Area & Alert Others

Remove Ignition Sources

Assess Spill Size

Small Spill
(Can be handled by lab personnel)

Small

Large Spill
(Contact EHS Immediately)

Large

Don Full PPE

Contain Spill with Inert Material

Sweep/Vacuum into Waste Container

Decontaminate Spill Area
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Waste Generation

Solid Waste
(Excess Reagent, Contaminated PPE)

Liquid Waste
(Contaminated Solvents)

Place in Labeled, Sealed
'Solid Hazardous Waste' Container

Place in Labeled, Sealed
'Liquid Hazardous Waste' Container

Store Waste in Satellite Accumulation Area

Check for Chemical Compatibility

Container Full?

No

Request EHS Waste Pickup

Yes

EHS Collects for Final Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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